2-(3,4-dimethylphenyl)-2-oxoethyl 4-anilino-3-nitrobenzoate

• IUPAC Name: [2-(3,4-dimethylphenyl)-2-oxoethyl] 4-anilino-3-nitrobenzoate
• InChI: InChI=1S/C23H20N2O5/c1-15-8-9-17(12-16(15)2)22(26)14-30-23(27)18-10-11-20(21(13-18)25(28)29)24-19-6-4-3-5-7-19/h3-13,24H,14H2,1-2H3
• InChI Key: LVFPVZCZBWHHOX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)COC(=O)C2=CC(=C(C=C2)NC3=CC=CC=C3)[N+](=O)[O-])C
• Molecular Formula: C23H20N2O5
• Molecular Weight: 404.4 g/mol

Description

2-(3,4-dimethylphenyl)-2-oxoethyl 4-anilino-3-nitrobenzoate, commonly known as DMOAN, is a chemical compound that has been widely studied for its potential therapeutic applications in various diseases. DMOAN belongs to the family of nitrobenzoates and is a potent nitric oxide donor.

Mechanism of Action

DMOAN is a potent nitric oxide donor, which means that it releases nitric oxide in the body. Nitric oxide is a signaling molecule that plays a crucial role in various physiological processes, including vasodilation, neurotransmission, and immune response. DMOAN releases nitric oxide by reacting with thiol-containing molecules, such as glutathione and cysteine, in the body. The released nitric oxide then activates the guanylate cyclase enzyme, which leads to the production of cyclic guanosine monophosphate (cGMP). cGMP is a second messenger that regulates various physiological processes in the body.
Biochemical and Physiological Effects:
DMOAN has been shown to have various biochemical and physiological effects in the body. In vitro studies have shown that DMOAN induces apoptosis in cancer cells by activating the caspase pathway. DMOAN has also been shown to inhibit angiogenesis by inhibiting the expression of vascular endothelial growth factor (VEGF). In cardiovascular diseases, DMOAN has been shown to have vasodilatory effects by increasing the production of nitric oxide. DMOAN has also been shown to have neuroprotective effects by inhibiting the production of reactive oxygen species (ROS) and reducing oxidative stress.

Advantages and Limitations for Lab Experiments

DMOAN has several advantages for lab experiments, including its stability and solubility in various solvents. DMOAN is also relatively easy to synthesize, which makes it readily available for research purposes. However, DMOAN has some limitations for lab experiments, including its potential toxicity and the need for specialized equipment to measure nitric oxide production.

Future Directions

There are several future directions for research on DMOAN. One area of research is the development of DMOAN-based therapies for cancer, cardiovascular diseases, and neurological disorders. Another area of research is the development of new synthesis methods for DMOAN that can increase its yield and purity. Additionally, future research can focus on understanding the molecular mechanisms underlying the biochemical and physiological effects of DMOAN in the body.

Scientific Research Applications

DMOAN has been extensively studied for its potential therapeutic applications in various diseases, including cancer, cardiovascular diseases, and neurological disorders. In cancer, DMOAN has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In cardiovascular diseases, DMOAN has been shown to have vasodilatory effects, which can help in the treatment of hypertension. In neurological disorders, DMOAN has been shown to have neuroprotective effects, which can help in the treatment of Alzheimer's disease and Parkinson's disease.